Cas no 167223-42-9 (D-Isoleucine Methyl Ester Hydrochloride)
167223-42-9 structure
Product Name:D-Isoleucine Methyl Ester Hydrochloride
CAS No:167223-42-9
MF:C7H16ClNO2
MW:181.660441398621
CID:1347396
PubChem ID:53472027
Update Time:2024-11-06
D-Isoleucine Methyl Ester Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- D-Isoleucine, methyl ester, hydrochloride
- D-ISOLEUCINE METHYL ESTER HYDROCHLORIDE
- ONION OIL
- H-D-Ile-OMe.HCl
- Methyl D-isoleucinate hydrochloride
- (2R,3R)-Methyl 2-amino-3-methylpentanoate hydrochloride
- 8002-72-0
- 167223-42-9
- methyl (2R,3R)-2-amino-3-methylpentanoate;hydrochloride
- SCHEMBL4284560
- GGTBEWGOPAFTTH-KGZKBUQUSA-N
- CS-0375715
- D-IsoleucineMethylEsterHydrochloride
- D-Isoleucine Methyl Ester Hydrochloride
-
- Inchi: 1S/C7H15NO2.ClH/c1-4-5(2)6(8)7(9)10-3;/h5-6H,4,8H2,1-3H3;1H/t5-,6-;/m1./s1
- InChI Key: GGTBEWGOPAFTTH-KGZKBUQUSA-N
- SMILES: Cl.O(C)C([C@@H]([C@H](C)CC)N)=O
Computed Properties
- Exact Mass: 181.0869564 g/mol
- Monoisotopic Mass: 181.0869564 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 114
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.3
- Molecular Weight: 181.66
D-Isoleucine Methyl Ester Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I785060-25mg |
D-Isoleucine Methyl Ester Hydrochloride |
167223-42-9 | 25mg |
$ 207.00 | 2023-09-07 | ||
| TRC | I785060-100mg |
D-Isoleucine Methyl Ester Hydrochloride |
167223-42-9 | 100mg |
$ 776.00 | 2023-09-07 | ||
| TRC | I785060-250mg |
D-Isoleucine Methyl Ester Hydrochloride |
167223-42-9 | 250mg |
$ 1719.00 | 2023-09-07 |
D-Isoleucine Methyl Ester Hydrochloride Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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